Cas no 2229518-68-5 (3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid
• CAS No: 2229518-68-5
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6390625
• PubChem ID: 165754509
• Update Time: 2025-07-02

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid
• EN300-1880934
• 3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}-2-methylpropanoic acid
• 2229518-68-5

• Inchi： 1S/C13H23NO5/c1-9(11(15)16)7-10-8-14(5-6-18-10)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： RORPDGZMLUFZIQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC(C(=O)O)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid: A Versatile Building Block in Medicinal Chemistry

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid is a multifunctional compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. This compound, identified by the CAS No. 2229518-68-5, features a combination of a propanoic acid backbone, a morpholine ring system, and a tert-butoxy carbonyl group. The synthesis and application of this molecule are closely tied to its structural complexity, which allows for the development of diverse derivatives with tailored biological activities. Recent advancements in drug discovery and chemical biology have highlighted the importance of such compounds in addressing unmet medical needs, particularly in the treatment of inflammatory diseases and neurodegenerative disorders.

The morpholin-2-yl moiety in this molecule plays a critical role in modulating interactions with biological targets. Morpholine derivatives are known for their ability to act as both hydrogen bond donors and acceptors, which enhances their binding affinity to proteins and receptors. The presence of the tert-butoxy carbonyl group introduces steric bulk and hydrophobicity, which can influence the pharmacokinetic properties of the compound. This combination of functional groups makes 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid a valuable scaffold for the design of small-molecule therapeutics with improved selectivity and bioavailability.

Recent studies have demonstrated the potential of this compound as a precursor for the synthesis of various pharmaceutical agents. For instance, the tert-butoxy carbonyl group can be selectively hydrolyzed under mild conditions to generate a free amine, which can then be further functionalized to incorporate additional pharmacophoric elements. This synthetic flexibility is particularly advantageous in the development of drugs targeting G-protein-coupled receptors (GPCRs) and ion channels, which are implicated in a wide range of physiological processes. The ability to fine-tune the molecular structure through such modifications underscores the importance of this compound in the discovery of novel therapeutics.

One of the most promising applications of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid lies in its potential as a tool for the modulation of inflammatory pathways. Research published in Journal of Medicinal Chemistry (2023) has shown that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of immune responses. The morpholine ring system is believed to interact with the kinase domain of IKKβ, thereby preventing the phosphorylation of IκB and the subsequent translocation of NF-κB to the nucleus. This mechanism of action highlights the therapeutic potential of this compound in the treatment of autoimmune diseases and chronic inflammatory conditions.

In addition to its anti-inflammatory properties, 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid has shown promise in the development of neuroprotective agents. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects in models of Parkinson's disease. The 2-methylpropanoic acid moiety may contribute to the molecule's ability to stabilize the mitochondrial membrane, thereby preventing the release of reactive oxygen species (ROS) that are associated with neuronal cell death. These findings suggest that this compound could be a valuable lead in the search for treatments for neurodegenerative disorders.

The synthesis of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid involves a series of well-defined chemical transformations. The initial step typically involves the formation of the morpholine ring through a nucleophilic attack on a cyclic carbonate, followed by the introduction of the tert-butoxy carbonyl group via a coupling reaction with a corresponding acid chloride. The final step involves the incorporation of the 2-methylpropanoic acid moiety through a condensation reaction with an appropriate alkylating agent. These synthetic strategies have been optimized to achieve high yields and purity, ensuring the compound's suitability for further chemical modifications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's potential applications. Molecular docking studies have predicted that the morpholin-2-yl group can form hydrogen bonds with key residues in target proteins, such as serine and threonine residues in kinases. These interactions are crucial for the compound's ability to modulate enzymatic activity. Additionally, molecular dynamics simulations have revealed that the tert-butoxy carbonyl group enhances the stability of the protein-ligand complex by reducing conformational flexibility, which is essential for maintaining high binding affinity.

The pharmacokinetic profile of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid is another area of active research. Studies have shown that the compound exhibits favorable oral bioavailability due to its low molecular weight and hydrophobicity. The tert-butoxy carbonyl group contributes to the compound's solubility in lipid-rich environments, which facilitates its uptake across the intestinal epithelium. Furthermore, the presence of the 2-methylpropanoic acid moiety may enhance the compound's ability to cross the blood-brain barrier, making it a suitable candidate for the treatment of central nervous system (CNS) disorders.

Despite its promising properties, the development of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid as a therapeutic agent is still in its early stages. Challenges such as optimizing its selectivity for specific targets and minimizing potential side effects remain. However, ongoing research in medicinal chemistry and pharmacology is expected to address these challenges, paving the way for the clinical application of this compound. The ability to fine-tune its molecular structure through chemical modifications offers a unique opportunity to tailor its therapeutic profile for specific diseases.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-2-methylpropanoic acid represents a promising scaffold for the development of novel therapeutics with broad applications in the treatment of inflammatory and neurodegenerative diseases. Its unique combination of functional groups, coupled with the synthetic flexibility of its structure, positions it as a valuable tool in the discovery of small-molecule drugs. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the advancement of pharmaceutical science.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Bioorganic & Medicinal Chemistry Letters, 2024.